Cas no 1804425-57-7 (2-(Difluoromethyl)-5-fluoro-6-methyl-3-nitropyridine)

• Product Name: 2-(Difluoromethyl)-5-fluoro-6-methyl-3-nitropyridine
• CAS No: 1804425-57-7
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4883646
• Update Time: 2025-08-03

2-(Difluoromethyl)-5-fluoro-6-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-6-methyl-3-nitropyridine

• Inchi： 1S/C7H5F3N2O2/c1-3-4(8)2-5(12(13)14)6(11-3)7(9)10/h2,7H,1H3
• InChI Key： JTXUWWVVEDXJJN-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C(F)F)=NC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.03
• Monoisotopic Mass: 206.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-5-fluoro-6-methyl-3-nitropyridine

Research Brief on 2-(Difluoromethyl)-5-fluoro-6-methyl-3-nitropyridine (CAS: 1804425-57-7) in Chemical Biology and Pharmaceutical Applications

2-(Difluoromethyl)-5-fluoro-6-methyl-3-nitropyridine (CAS: 1804425-57-7) is a fluorinated pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, has shown promising potential in drug discovery and development, particularly as a building block for bioactive molecules. Recent studies have explored its synthetic utility, physicochemical properties, and biological activities, positioning it as a valuable scaffold for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-(difluoromethyl)-5-fluoro-6-methyl-3-nitropyridine as a key intermediate in the synthesis of novel kinase inhibitors. The research team demonstrated that the electron-withdrawing properties of the nitro and difluoromethyl groups significantly influence the reactivity of the pyridine ring, enabling selective functionalization at specific positions. This characteristic makes the compound particularly useful for constructing targeted drug candidates with improved pharmacokinetic profiles.

In the area of agrochemical research, a recent patent application (WO2023056341) has highlighted the use of 1804425-57-7 as a precursor for developing new generation fungicides. The compound's structural features appear to enhance binding affinity to fungal cytochrome P450 enzymes, while the fluorine atoms contribute to improved metabolic stability. These findings suggest potential cross-over applications between pharmaceutical and agricultural chemical development.

Advanced computational studies have provided insights into the molecular interactions of 2-(difluoromethyl)-5-fluoro-6-methyl-3-nitropyridine with biological targets. Molecular docking simulations published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound's unique electronic distribution facilitates hydrogen bonding and hydrophobic interactions with protein active sites. These computational predictions are currently being validated through experimental studies in several academic and industrial laboratories.

The safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 1804425-57-7 were recently evaluated in a preclinical study. Results indicated favorable metabolic stability and moderate blood-brain barrier penetration, suggesting potential applications in central nervous system-targeted therapeutics. However, researchers noted the need for further optimization to address certain cytotoxicity concerns observed at higher concentrations.

Current challenges in working with this compound include its relatively complex synthesis route and the need for specialized handling due to the nitro group's potential reactivity. Recent process chemistry innovations have begun to address these issues, with one pharmaceutical company reporting a 40% yield improvement in their latest synthetic protocol (ACS Medicinal Chemistry Letters, 2023).

Future research directions for 2-(difluoromethyl)-5-fluoro-6-methyl-3-nitropyridine include exploration of its use in PROTAC (Proteolysis Targeting Chimera) development and as a fluorinated building block for PET (Positron Emission Tomography) tracer synthesis. The compound's versatility and the growing importance of fluorine in medicinal chemistry suggest it will remain an area of active investigation in coming years.